Heptyl acetate Heptyl acetate Heptyl acetate is one of the main volatile constituents identified in Asian pear, beer and Tosa-buntan essential oil.
, also known as acetate c-7 or 1-heptyl acetate, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. is an apricot, fresh, and fruit tasting compound that can be found in a number of food items such as fruits, citrus, pomes, and muskmelon. This makes a potential biomarker for the consumption of these food products.
Heptyl acetate is a colorless liquid. (USCG, 1999)
Brand Name: Vulcanchem
CAS No.: 112-06-1
VCID: VC20994002
InChI: InChI=1S/C9H18O2/c1-3-4-5-6-7-8-11-9(2)10/h3-8H2,1-2H3
SMILES: CCCCCCCOC(=O)C
Molecular Formula: C9H18O2
Molecular Weight: 158.24 g/mol

Heptyl acetate

CAS No.: 112-06-1

Cat. No.: VC20994002

Molecular Formula: C9H18O2

Molecular Weight: 158.24 g/mol

* For research use only. Not for human or veterinary use.

Heptyl acetate - 112-06-1

Specification

Description Heptyl acetate is one of the main volatile constituents identified in Asian pear, beer and Tosa-buntan essential oil.
, also known as acetate c-7 or 1-heptyl acetate, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, is primarily located in the membrane (predicted from logP). exists in all eukaryotes, ranging from yeast to humans. is an apricot, fresh, and fruit tasting compound that can be found in a number of food items such as fruits, citrus, pomes, and muskmelon. This makes a potential biomarker for the consumption of these food products.
Heptyl acetate is a colorless liquid. (USCG, 1999)
CAS No. 112-06-1
Molecular Formula C9H18O2
Molecular Weight 158.24 g/mol
IUPAC Name heptyl acetate
Standard InChI InChI=1S/C9H18O2/c1-3-4-5-6-7-8-11-9(2)10/h3-8H2,1-2H3
Standard InChI Key ZCZSIDMEHXZRLG-UHFFFAOYSA-N
SMILES CCCCCCCOC(=O)C
Canonical SMILES CCCCCCCOC(=O)C
Boiling Point 378.5 °F at 760 mm Hg (USCG, 1999)
193.0 °C
Flash Point 154 °F (USCG, 1999)
Melting Point -58.4 °F (USCG, 1999)
-50.2 °C
Fp -50 °
-50°C

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